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Compound of Interest

Compound Name: 2-chloro-N-cyclobutyl-4-iodoaniline

Cat. No.: B1427988

Technical Guide: 2-chloro-N-cyclobutyl-4-
lodoaniline

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical compound 2-chloro-
N-cyclobutyl-4-iodoaniline, including its nomenclature, and properties, and a proposed
synthetic route. Due to the limited availability of experimental data for this specific N-substituted
aniline, this guide leverages data from its parent compound, 2-chloro-4-iodoaniline, as a
foundational reference.

Nomenclature
The formal IUPAC name for the compound is 2-chloro-N-cyclobutyl-4-iodoaniline.
Synonyms:

Currently, there are no widely recognized trivial names or common synonyms for 2-chloro-N-
cyclobutyl-4-iodoaniline. Alternative systematic names include:

e N-cyclobutyl-2-chloro-4-iodobenzenamine

Physicochemical Properties
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Quantitative data for 2-chloro-N-cyclobutyl-4-iodoaniline is not readily available in public
databases. However, we can infer some properties based on its structure and provide the
experimentally determined properties of its parent compound, 2-chloro-4-iodoaniline, for
reference.

Table 1: Physicochemical Data

2-chloro-N-cyclobutyl-4- . .
. . 2-chloro-4-iodoaniline
Property iodoaniline

(Experimental)
(Calculated/Inferred)

Molecular Formula C10H11CIIN CeHsCIIN[1]
Molecular Weight 307.56 g/mol 253.47 g/mol [1]
Appearance - Solid

Melting Point - 70-73 °C

CAS Number Not assigned 42016-93-3[1]

Proposed Experimental Protocol: Synthesis of 2-
chloro-N-cyclobutyl-4-iodoaniline

The synthesis of 2-chloro-N-cyclobutyl-4-iodoaniline can be achieved through the N-
alkylation of 2-chloro-4-iodoaniline with a suitable cyclobutylating agent. A proposed method is
reductive amination.

Objective: To synthesize 2-chloro-N-cyclobutyl-4-iodoaniline from 2-chloro-4-iodoaniline and
cyclobutanone.

Materials:
e 2-chloro-4-iodoaniline
e Cyclobutanone

e Sodium triacetoxyborohydride (STAB)
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Dichloroethane (DCE) or Tetrahydrofuran (THF)

Acetic acid (glacial)

Saturated aqueous sodium bicarbonate solution

Brine (saturated aqueous sodium chloride solution)

Anhydrous magnesium sulfate or sodium sulfate

Ethyl acetate

Hexanes

Silica gel for column chromatography

Procedure:

Reaction Setup: To a solution of 2-chloro-4-iodoaniline (1.0 eq) in dichloroethane, add
cyclobutanone (1.1 eq) followed by glacial acetic acid (2.0 eq).

Reductive Amination: Stir the mixture at room temperature for 1 hour. Then, add sodium
triacetoxyborohydride (1.5 eq) portion-wise over 15 minutes.

Reaction Monitoring: Allow the reaction to stir at room temperature for 12-24 hours. Monitor
the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass
spectrometry (LC-MS).

Workup: Upon completion, quench the reaction by the slow addition of saturated aqueous
sodium bicarbonate solution until gas evolution ceases.

Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 50
mL).

Washing: Wash the combined organic layers with brine, and then dry over anhydrous
magnesium sulfate.
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 Purification: Filter the drying agent and concentrate the organic phase under reduced
pressure. Purify the crude product by flash column chromatography on silica gel using a
gradient of ethyl acetate in hexanes to afford the desired product, 2-chloro-N-cyclobutyl-4-
iodoaniline.

o Characterization: Characterize the purified product by *H NMR, 13C NMR, and high-
resolution mass spectrometry (HRMS) to confirm its identity and purity.

Visualizations

The following diagrams illustrate the chemical relationships and a proposed synthetic workflow.
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2-chloro-N-cyclobutyl-4-iodoaniline N-cyclobutyl-2-chloro-4-iodobenzenamine

Click to download full resolution via product page

Caption: Logical relationship of 2-chloro-N-cyclobutyl-4-iodoaniline.
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Caption: Proposed workflow for the synthesis of 2-chloro-N-cyclobutyl-4-iodoaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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